4-(1H-benzimidazol-1-ylsulfonyl)-1-naphthyl propyl ether

• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 1-(4-propoxynaphthalen-1-yl)sulfonylbenzimidazole
• InChI: InChI=1S/C20H18N2O3S/c1-2-13-25-19-11-12-20(16-8-4-3-7-15(16)19)26(23,24)22-14-21-17-9-5-6-10-18(17)22/h3-12,14H,2,13H2,1H3
• InChI Key: LYWICIXPBDHLLH-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3C=NC4=CC=CC=C43

Description

4-(1H-benzimidazol-1-ylsulfonyl)-1-naphthyl propyl ether, also known as BISE, is a synthetic compound that has gained attention in the scientific research community due to its potential use as a tool for studying cellular processes. BISE is a small molecule that can be easily synthesized and has been shown to have a variety of effects on cells.

Mechanism of Action

The mechanism of action of 4-(1H-benzimidazol-1-ylsulfonyl)-1-naphthyl propyl ether is not fully understood, but it is thought to involve the inhibition of specific enzymes and the disruption of protein-protein interactions. This compound has been shown to bind to the active site of some enzymes, preventing them from functioning properly.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on cells. It has been shown to induce apoptosis, or programmed cell death, in some cell types. It has also been shown to inhibit cell proliferation and migration, which are important processes in the development of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(1H-benzimidazol-1-ylsulfonyl)-1-naphthyl propyl ether is its ease of synthesis and availability. It is also relatively inexpensive compared to other compounds used in scientific research. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret some experimental results.

Future Directions

There are several potential future directions for research involving 4-(1H-benzimidazol-1-ylsulfonyl)-1-naphthyl propyl ether. One area of interest is the development of more specific inhibitors of specific enzymes, which could be used as tools for studying cellular processes. Another area of interest is the use of this compound as a potential therapeutic agent for the treatment of cancer or other diseases. Finally, the development of new synthetic methods for this compound could lead to the discovery of new compounds with similar or improved properties.

Synthesis Methods

The synthesis of 4-(1H-benzimidazol-1-ylsulfonyl)-1-naphthyl propyl ether involves several steps, including the reaction of 4-bromo-1-naphthol with sodium hydride to form the corresponding sodium salt. This salt is then reacted with 1H-benzimidazole-1-sulfonyl chloride to form the desired product. The final step involves the reaction of the product with propyl bromide to form this compound.

Scientific Research Applications

4-(1H-benzimidazol-1-ylsulfonyl)-1-naphthyl propyl ether has been used in a variety of scientific research applications, including the study of cellular signaling pathways and protein-protein interactions. It has been shown to inhibit the activity of a number of enzymes, including protein kinases and phosphatases, which play important roles in cellular processes.